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Compound of Interest

Compound Name: p-Chlorophenyl methyl sulfoxide
CAS No.: 934-73-6
Cat. No.: B1581415

Get Quote

Executive Summary

p-Chlorophenyl methyl sulfoxide (1-Chloro-4-(methylsulfinyl)benzene) is a pivotal
organosulfur intermediate used extensively in asymmetric synthesis and pharmaceutical
metabolite profiling. Distinguished by its chiral sulfinyl center, it serves as a standard model
substrate for evaluating enantioselective oxidation catalysts and is a known metabolite of p-
chlorophenyl methyl sulfide-based pesticides and drugs. This guide provides a rigorous
technical analysis of its physicochemical properties, validated synthesis protocols, and
analytical identification strategies.

Chemical Identity & Core Parameters[1][2][3][4][5][6]
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Parameter

Specification

CAS Registry Number

934-73-6

IUPAC Name

1-Chloro-4-(methylsulfinyl)benzene

Synonyms

Methyl 4-chlorophenyl sulfoxide; p-Chlorophenyl

methyl sulfoxide

Molecular Formula CsH-CIOS

Molecular Weight 174.65 g/mol

SMILES CS(=0)C1=CcC=C(Cl)C=C1

InChl Key UBDUBBTYCRJUHW-UHFFFAOYSA-N

Physical & Spectral Characterization[3][8][9][10][11]

Accurate identification relies on distinguishing the sulfoxide from its reduced sulfide precursor

and over-oxidized sulfone byproduct.

Physical Properties

Property Value Context
Appearance White crystalline solid/powder Standard state
) ) Distinct from Sulfone (MP
Melting Point 45-46 °C
~98°C)
N ) High thermal stability under
Boiling Point 135-136 °C @ 5 Torr
vacuum
N Soluble in CHCIs, CH2Clz, o
Solubility Poor solubility in water

DMSO, Ethanol

Spectroscopic Data (Validated)

1H NMR (400 MHz, CDCIs): The spectrum is characterized by the distinct methyl singlet and
the para-substituted aromatic system.
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e 07.58(d,J=8.5Hz, 2H, Ar-H ortho to sulfinyl)

e 07.49(d, J=8.5Hz, 2H, Ar-H ortho to chloro)

e 82.71 (s, 3H, S(0)-CHs)

Mass Spectrometry (El, 75 eV):

e Molecular lon (M+):m/z 174/176 (characteristic 3:1 Cl isotope pattern)

e Base Peak:m/z 159 (M — CHs)

e Fragment:m/z 111 (Chlorophenyl cation, CI-CeHa™)

Synthesis & Manufacturing Protocols

Method A: Controlled Chemical Oxidation (Laboratory

Scale)

This protocol utilizes Sodium Metaperiodate (NalOa4) to prevent over-oxidation to the sulfone, a
common issue with stronger oxidants like m-CPBA.

Reagents:

e p-Chlorothioanisole (Methyl 4-chlorophenyl sulfide)

e Sodium Metaperiodate (NalOa)

e Solvent: Methanol/Water (1:1 v/v)

Protocol:

» Dissolution: Dissolve 10 mmol of p-chlorothioanisole in 30 mL of Methanol.

o Oxidant Addition: Add a solution of 11 mmol NalOa4 in 30 mL water dropwise at 0 °C.

e Reaction: Stir at 0 °C for 2 hours, then allow to warm to room temperature overnight.
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e Quench & Extraction: Filter off the precipitated sodium iodate. Extract the filtrate with
Dichloromethane (3 x 20 mL).

 Purification: Dry organic layer over MgSOa, concentrate in vacuo. Recrystallize from
hexane/ether if necessary.

Method B: Enantioselective Synthesis (Biocatalytic)

For applications requiring chiral purity (e.g., (S)-p-Chlorophenyl methyl sulfoxide), enzymatic
oxidation using Nitrobenzene Dioxygenase (NBDO) or chemical catalysis with Vanadium-Schiff
base complexes is employed.

Workflow Visualization: The following diagram illustrates the oxidative pathway and the critical
divergence between sulfoxide and sulfone formation.

Controlled Oxidation
NalO4 or 1 eq m-CPBA

p-Chlorothioanisole
(Starting Material)

p-Chlorophenyl Methyl Sulfoxide
(Target: CAS 934-73-6)

Excess Oxidant
_ _(Unwanted Side Reaction) > p-Chlorophenyl Methyl Sulfone
(Over-oxidation Byproduct)

Click to download full resolution via product page

Caption: Stepwise oxidation pathway highlighting the critical control point to avoid sulfone
formation.

Analytical Identification Strategy

Distinguishing the sulfoxide from its sulfide precursor and sulfone analog is critical for purity
assessment.

HPLC Separation (Chiral & Achiral):
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e Column: Chiralcel OD-H (for enantiomer separation) or C18 (for chemical purity).
e Mobile Phase: Hexane/lsopropanol (90:10).
e Flow Rate: 1.0 mL/min.
o Retention Times (Approximate):
o Sulfide: ~5.0 min (Elutes first, non-polar)
o Sulfoxide (Target): ~7.0 - 8.0 min (More polar)
o Sulfone: Distinct retention (often elutes between or after, depending on phase).

Decision Logic for Identification: Use the following logic gate to confirm identity based on
experimental data.
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Unknown Sample
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Liquid/Low MP >90°C

Double band
1150 & 1300 cm-1

~2.45 ppm (s) .71 ppm (s) ~3.05 ppm (s)

IDENTIFIED: CONFIRMED: IDENTIFIED:

Sulfide (Precursor) p-Chlorophenyl Methyl Sulfoxide Sulfone (Impurity)

Click to download full resolution via product page
Caption: Analytical decision tree for distinguishing sulfoxide from sulfide and sulfone analogs.

Applications in Drug Development|[2]

¢ Chiral Ligand Synthesis: The enantiopure form ((R) or (S)) acts as a chiral controller in
asymmetric allylations and Lewis acid-catalyzed reactions.
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o Metabolic Profiling: It is a primary metabolite of p-chlorophenyl methyl sulfide, a moiety found
in various agrochemicals and pharmacological agents. Monitoring its formation helps map
oxidative metabolic pathways (S-oxidation) in liver microsome assays.

o Active Pharmaceutical Ingredient (API) Intermediate: Used in the synthesis of sulfoximine-
based inhibitors and as a scaffold for modification in medicinal chemistry campaigns
targeting COX-2 inhibition or anti-ulcer activity (analogous to proton pump inhibitors).

Safety & Handling (MSDS Summary)
e GHS Classification: Warning.[1]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

» Handling: Handle under inert atmosphere (Nitrogen/Argon) if high purity is required, as
sulfoxides can be hygroscopic.

o Storage: Store at 2-8 °C. Desiccate to prevent moisture absorption.

References

e ChemicalBook. (2025).[2] 1-Chloro-4-(methylsulfinyl)benzene Properties and Spectral Data.
Retrieved from

» Royal Society of Chemistry. (2011).[3] Electronic Supplementary Information for Organic &
Biomolecular Chemistry: NMR Spectra of Sulfoxides. Retrieved from

» National Institutes of Health. (2025). PubChem Compound Summary for CID 13626: 4-
Chlorophenyl methyl sulfoxide. Retrieved from

e Fishman, A. et al. (2013). Protein engineering of nitrobenzene dioxygenase for
enantioselective synthesis of chiral sulfoxides. Retrieved from

e Sigma-Aldrich. (2010). NMR Chemical Shifts of Trace Impurities. Retrieved from

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://en.wikipedia.org/wiki/Methyl_phenyl_sulfoxide
https://www.researchgate.net/publication/235739505_Protein_engineering_of_nirobenzene_dioxygenase_for_enantioselective_synthesis_of_chiral_sulfoxides
https://www.rsc.org/suppdata/ob/c1/c1ob06102j/c1ob06102j.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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